Cas no 1315368-06-9 (Benzyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate)

• Product Name: Benzyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate
• CAS No: 1315368-06-9
• MF: C₁₅H₁₇N₃O₂
• MW: 271.314383268356
• CID: 5053641
• Update Time: 2025-09-25

Benzyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate
• benzyl 3-(4-methylpyrazol-1-yl)azetidine-1-carboxylate
• Benzyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate

• Inchi： 1S/C15H17N3O2/c1-12-7-16-18(8-12)14-9-17(10-14)15(19)20-11-13-5-3-2-4-6-13/h2-8,14H,9-11H2,1H3
• InChI Key： JDGXBXQBUDFFMQ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C1)N1C=C(C)C=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 338
• XLogP3: 1.7
• Topological Polar Surface Area: 47.4

Benzyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Benzyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate

Research Brief on Benzyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate (CAS: 1315368-06-9): Recent Advances and Applications

Benzyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate (CAS: 1315368-06-9) is a chemically synthesized small molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its azetidine and pyrazole moieties, serves as a versatile intermediate in the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating key biological targets, particularly in the context of inflammation, oncology, and central nervous system (CNS) disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications.

The synthesis of Benzyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate typically involves multi-step organic reactions, including the functionalization of the azetidine ring and subsequent coupling with a 4-methylpyrazole derivative. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for preclinical studies. Notably, researchers have explored its role as a building block for the development of kinase inhibitors, given its ability to interact with ATP-binding sites in various kinase domains. This has opened new avenues for targeting diseases such as cancer and autoimmune disorders.

Pharmacological evaluations of Benzyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate have revealed its promising bioactivity. In vitro studies demonstrate its efficacy in inhibiting pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases. Additionally, its structural features enable penetration of the blood-brain barrier, making it a candidate for CNS-targeted therapies. Recent preclinical models have shown that derivatives of this compound exhibit neuroprotective effects, particularly in neurodegenerative conditions like Alzheimer's disease.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of Benzyl 3-(4-methyl-1H-pyrazol-1-yl)azetidine-1-carboxylate and its derivatives. Current research is focused on structure-activity relationship (SAR) studies to enhance selectivity and reduce off-target effects. Collaborative efforts between academia and industry are underway to accelerate the translation of these discoveries into clinical candidates. This brief underscores the compound's potential as a cornerstone in next-generation drug development, with ongoing studies expected to further elucidate its therapeutic utility.